![molecular formula C17H17FN2O2S B2923757 N-(2-fluorophenyl)-2-(3-methoxyphenyl)thiazolidine-3-carboxamide CAS No. 2034263-34-6](/img/structure/B2923757.png)
N-(2-fluorophenyl)-2-(3-methoxyphenyl)thiazolidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-fluorophenyl)-2-(3-methoxyphenyl)thiazolidine-3-carboxamide is a synthetic compound that belongs to the thiazolidinedione (TZD) class of drugs. It has gained attention in recent years due to its potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative disorders.
Scientific Research Applications
Supramolecular Chemistry
Thiazolidine carboxamide derivatives exhibit supramolecular aggregation behavior , which is significant in the study of molecular interactions and assembly processes .
Pharmaceutical Synthesis
These compounds play a crucial role in synthesizing pharmaceuticals and biologically active natural compounds with various health-related properties .
Antidiabetic Research
Thiazolidinedione derivatives have been studied for their antidiabetic potential , particularly as partial activators of PPAR-γ to mitigate adverse effects associated with overactivation .
Green Chemistry
The synthesis of thiazolidine derivatives aligns with principles of green chemistry, emphasizing atom economy and cleaner reaction profiles .
Enzyme Inhibition
Some thiazolidine-4-carboxamide derivatives have shown promise as potential tyrosinase inhibitors, which could lead to novel treatments for conditions like hyperpigmentation .
Anti-inflammatory and Cytotoxicity Studies
Methoxyphenyl thiazole carboxamide derivatives have been designed and synthesized to evaluate their suppressant properties on cyclooxygenase (COX) enzymes and cytotoxic effects .
properties
IUPAC Name |
N-(2-fluorophenyl)-2-(3-methoxyphenyl)-1,3-thiazolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN2O2S/c1-22-13-6-4-5-12(11-13)16-20(9-10-23-16)17(21)19-15-8-3-2-7-14(15)18/h2-8,11,16H,9-10H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJVSMQIHCHPGEI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2N(CCS2)C(=O)NC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-fluorophenyl)-2-(3-methoxyphenyl)thiazolidine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.